Cas no 647025-75-0 (4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-)
647025-75-0 structure
Product Name:4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-
CAS No:647025-75-0
MF:C15H11NS
MW:237.319542169571
CID:418085
PubChem ID:71379014
Update Time:2025-04-19
4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-
- 4-benzylidene-3,1-benzothiazine
- 4-benzylidene-4h-benzo[d][1,3]thiazine
- 647025-75-0
- 4-Benzylidene-4H-3,1-benzothiazine
- DTXSID70801607
-
- Inchi： 1S/C15H11NS/c1-2-6-12(7-3-1)10-15-13-8-4-5-9-14(13)16-11-17-15/h1-11H
- InChI Key： LNVURSUADMHHKO-UHFFFAOYSA-N
- SMILES： S1C=NC2C=CC=CC=2C1=CC1C=CC=CC=1
Computed Properties
- Exact Mass: 237.06133
- Monoisotopic Mass: 237.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 37.7Ų
Experimental Properties
- PSA: 12.36
4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
647025-75-0 (4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-) Related Products
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